Cas no 13589-71-4 (2-Hydroxy-3-methylbenzonitrile)
13589-71-4 structure
Product Name:2-Hydroxy-3-methylbenzonitrile
CAS No:13589-71-4
MF:C8H7NO
MW:133.147281885147
MDL:MFCD09836340
CID:1240135
PubChem ID:14388655
Update Time:2025-04-20
2-Hydroxy-3-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-3-methylbenzonitrile
- LogP
- 2-Methyl-6-cyano- phenol
- 2,3-Cresotonitrile
- 3-Methylhydroxy-benzonitrile
- 3-Methyl-2-hydroxybenzonitrile
- Benzonitrile, 2-hydroxy-3-methyl-
- AK158041
- 2-CYANO-6-METHYLPHENOL
- 2-Hydroxy-3-methyl-benzonitrile
- LTJBGZJJPIHUIB-UHFFFAOYSA-N
- MB07838
- FCH2600039
- AX8291958
- ST24040670
- CS-0103462
- DS-9130
- F20100
- AKOS005067534
- 13589-71-4
- SCHEMBL2642471
- DB-063105
- DTXSID30559713
- 2-methyl-6-cyanophenol
- MFCD09836340
- 2-Hydroxy-3-methylbenzonitrile
-
- MDL： MFCD09836340
- Inchi： 1S/C8H7NO/c1-6-3-2-4-7(5-9)8(6)10/h2-4,10H,1H3
- InChI Key： LTJBGZJJPIHUIB-UHFFFAOYSA-N
- SMILES： OC1C(C#N)=CC=CC=1C
Computed Properties
- Exact Mass: 133.05281
- Monoisotopic Mass: 133.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 87-88 ºC
- Boiling Point: 270.7±28.0 ºC (760 Torr),
- Flash Point: 117.5±24.0 ºC,
- Refractive Index: 1.575
- Solubility: Slightly soluble (1.9 g/l) (25 º C),
- PSA: 44.02
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Hydroxy-3-methylbenzonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,2-8°C
2-Hydroxy-3-methylbenzonitrile Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152690-1g |
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13589-71-4 | 95+% | 1g |
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$ 50.00 | 2022-06-04 | ||
| TRC | H258970-50mg |
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$ 185.00 | 2022-06-04 | ||
| TRC | H258970-100mg |
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$ 275.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H190696-250mg |
2-Hydroxy-3-methylbenzonitrile |
13589-71-4 | 98% | 250mg |
¥121.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H190696-50mg |
2-Hydroxy-3-methylbenzonitrile |
13589-71-4 | 98% | 50mg |
¥54.90 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JH700-200mg |
2-Hydroxy-3-methylbenzonitrile |
13589-71-4 | 98% | 200mg |
171.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JH700-50mg |
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13589-71-4 | 98% | 50mg |
74.0CNY | 2021-07-10 |
2-Hydroxy-3-methylbenzonitrile Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:13589-71-4)2-Methyl-6-cyano- phenol
Order Number:sfd3014
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
2-Hydroxy-3-methylbenzonitrile Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:13589-71-4)2-Methyl-6-cyano- phenol
Purity:99.9%
Quantity:200kg
Price ($):Inquiry